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Compound of Interest

Compound Name: DBL-6-13

Cat. No.: B15584162 Get Quote

Despite a comprehensive search for the synthesis protocol of the WDR5 inhibitor DBL-6-13,

detailed experimental procedures and characterization data remain inaccessible in publicly

available scientific literature and databases.

DBL-6-13 is identified as an inhibitor of WD repeat-containing protein 5 (WDR5) with a

molecular formula of C25H38N4O3 and a molecular weight of 442.59 g/mol .[1] Its discovery

and validation as a WDR5 WIN-site ligand through DNA-encoded chemical library screening

were reported in a 2024 publication by Ding B. and colleagues in the journal Bioorganic

Chemistry.

While the primary research article confirms the existence and biological activity of DBL-6-13,

the specific details of its chemical synthesis are not provided in the main body of the

publication. Typically, such detailed experimental protocols, including reaction conditions,

purification methods, and analytical data (such as NMR, HRMS, and HPLC), are included in the

supplementary information accompanying a scientific paper. However, searches for the

supplementary information associated with this article have been unsuccessful.

Without access to the full experimental details, it is not possible to provide a detailed, step-by-

step synthesis protocol, compile quantitative data into structured tables, or generate the

requested visualizations of the experimental workflow. The core requirements of creating

detailed application notes and protocols for research use cannot be met with the currently

available information.
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Further attempts to locate the full text of the article, which might contain an experimental

section, have also been unfruitful. Researchers and drug development professionals interested

in the synthesis of DBL-6-13 are advised to directly consult the cited publication and attempt to

access its supplementary materials through their respective institutional subscriptions or by

contacting the corresponding authors of the study.

Known Information about DBL-6-13:
Property Value Reference

Molecular Formula C25H38N4O3 [1]

Molecular Weight 442.59 g/mol [1]

Target WDR5 [1]

Binding Site WIN-site

Signaling Pathway Involvement
DBL-6-13 targets WDR5, a scaffolding protein that plays a crucial role in the assembly and

function of multiple protein complexes, including histone methyltransferase complexes. By

binding to the WIN-site of WDR5, DBL-6-13 likely disrupts the interaction of WDR5 with its

binding partners, thereby modulating downstream signaling pathways involved in epigenetic

regulation and gene transcription. A generalized diagram of the WDR5-mediated signaling

pathway is presented below.
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Caption: A diagram illustrating the role of WDR5 in the MLL/SET1 histone methyltransferase

complex and the inhibitory action of DBL-6-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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